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Compound of Interest

Compound Name: 11(Z)-Eicosenoyl chloride

Cat. No.: B15602286 Get Quote

Essential Safety and Handling Guide for 11(Z)-
Eicosenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 11(Z)-Eicosenoyl
chloride (CAS 103213-61-2). Given the absence of a publicly available Safety Data Sheet

(SDS) for this specific compound, the following procedures are based on the well-documented

hazards of similar acyl chlorides, such as acetyl chloride and decanoyl chloride. Acyl chlorides

as a class are corrosive, highly reactive with water, and require stringent safety protocols.

Hazard Summary & Personal Protective Equipment
(PPE)
As a member of the acyl chloride family, 11(Z)-Eicosenoyl chloride is expected to be highly

corrosive and reactive.[1] It can cause severe skin burns, eye damage, and respiratory tract

irritation.[1] The substance is likely to react violently with water, producing toxic and corrosive

fumes like hydrogen chloride.[2][3] Therefore, adherence to proper PPE protocols is

mandatory.
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Hazard Class Description Required PPE

Corrosive
Causes severe skin burns and

eye damage.[1][4][5]

Gloves: Chemical-resistant

gloves (e.g., butyl rubber,

Viton®). Eye Protection:

Chemical safety goggles and a

face shield. Protective

Clothing: Flame-retardant lab

coat and closed-toe shoes.[6]

[7]

Water-Reactive

Reacts violently with water and

moisture to produce toxic

gases (e.g., HCl).[2][3][8]

All handling must be

performed under anhydrous

conditions in a certified

chemical fume hood.[6][8]

Inhalation Toxicity

Vapors are severely irritating to

the respiratory tract and can

cause lung damage.[1][2]

Respiratory Protection: Use a

NIOSH/MSHA approved

respirator with an appropriate

cartridge for acid gases if

vapors are likely to be

generated.[7][9]

Flammability

Acyl chlorides are often

flammable liquids; vapors can

form explosive mixtures with

air.[2][4]

Keep away from heat, sparks,

and open flames.[4][10] Use

explosion-proof equipment.[8]

Operational and Disposal Plans
Strict adherence to the following step-by-step procedures is essential for the safe handling and

disposal of 11(Z)-Eicosenoyl chloride.

Experimental Protocol: Handling and Storage
Engineering Controls: All manipulations of 11(Z)-Eicosenoyl chloride must be conducted in

a certified chemical fume hood with the sash at the lowest practical height.[6] Ensure that an

emergency eyewash station and safety shower are readily accessible and have been tested.

[9]
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Inert Atmosphere: Handle and store the compound under an inert atmosphere (e.g., nitrogen

or argon) to prevent reaction with atmospheric moisture.[7][8]

Container Handling: Containers should be kept tightly closed and stored in a cool, dry, and

well-ventilated area, separate from incompatible materials such as water, alcohols, bases,

and oxidizing agents.[7][8] Ground and bond containers when transferring material to

prevent static discharge.[8]

Personal Protective Equipment (PPE): Before entering the handling area, don all required

PPE as detailed in the table above. This includes double gloving if necessary, a face shield,

and a lab coat.

Dispensing: Use only non-sparking tools for all transfers.[8] Slowly dispense the required

amount. Keep the container sealed when not in use.

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[4][6] Decontaminate all equipment before removing it from the fume hood.

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

[4] Flush the affected skin area with copious

amounts of water for at least 15 minutes.[6]

Seek immediate medical attention.[3]

Eye Contact

Immediately flush eyes with lukewarm water for

at least 15 minutes, holding the eyelids open.[4]

[11] Remove contact lenses if present and easy

to do.[4] Seek immediate medical attention.[8]

Inhalation

Move the victim to fresh air immediately.[6][11] If

breathing is difficult or has stopped, provide

artificial respiration (avoiding mouth-to-mouth).

[6] Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[4][8] Rinse the mouth

with water if the person is conscious.[4] Never

give anything by mouth to an unconscious

person.[6] Seek immediate medical attention.

Spill

Evacuate the area and restrict access. For small

spills, absorb with a non-combustible, inert

material such as sand or vermiculite.[10] Collect

the material in a sealed, properly labeled

container for hazardous waste disposal. Do not

use water.[3]

Disposal Plan
All waste containing 11(Z)-Eicosenoyl chloride must be treated as hazardous waste.

Quenching (Neutralization): Unused or waste material should be slowly and cautiously

added to a stirred, cooled solution of sodium bicarbonate or a similar weak base in a fume

hood. This should only be performed by trained personnel. The reaction can be vigorous.

Containerization: Collect all waste materials, including contaminated absorbents and

disposable PPE, in a designated, sealed, and clearly labeled hazardous waste container.
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Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations. Do not dispose of it down

the drain.[10]

Workflow and Logic Diagrams
The following diagrams illustrate the necessary procedural flow for safely handling 11(Z)-
Eicosenoyl chloride and the logical relationship between its hazards and required controls.
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Safe Handling Workflow for 11(Z)-Eicosenoyl Chloride
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Caption: Workflow for handling 11(Z)-Eicosenoyl chloride.
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Hazard Control Logic for Acyl Chlorides

Acyl Chloride Hazards
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Caption: Relationship between hazards and controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Gas detectors and respiratory protection equipments C2H3ClO (acetyl chloride), CAS
number 75-36-5 [en.gazfinder.com]

2. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]

3. nj.gov [nj.gov]

4. chemos.de [chemos.de]

5. tcichemicals.com [tcichemicals.com]

6. wcu.edu [wcu.edu]

7. sigmaaldrich.cn [sigmaaldrich.cn]

8. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15602286?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602286?utm_src=pdf-custom-synthesis
https://en.gazfinder.com/acetyl-chloride/
https://en.gazfinder.com/acetyl-chloride/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0210&p_lang=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0013.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.tcichemicals.com/BE/en/sds/I0159_EU_6N.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetylchloride.pdf
https://www.sigmaaldrich.cn/CN/en/sds/sial/00990
https://www.fishersci.com/store/msds?partNumber=A27250&productDescription=ACETYL+CHLORIDE+REAGENT+250ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. fishersci.com [fishersci.com]

10. international.brand.akzonobel.com [international.brand.akzonobel.com]

11. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 11(Z)-
Eicosenoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602286#personal-protective-equipment-for-
handling-11-z-eicosenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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